2-phenyl-N-[2,2,2-trichloro-1-(2,6-dimethylmorpholin-4-yl)ethyl]acetamide

• IUPAC Name: 2-phenyl-N-[2,2,2-trichloro-1-(2,6-dimethylmorpholin-4-yl)ethyl]acetamide
• InChI: InChI=1S/C16H21Cl3N2O2/c1-11-9-21(10-12(2)23-11)15(16(17,18)19)20-14(22)8-13-6-4-3-5-7-13/h3-7,11-12,15H,8-10H2,1-2H3,(H,20,22)
• InChI Key: WSZQJRSQUHODBB-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(C(Cl)(Cl)Cl)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C16H21Cl3N2O2
• Molecular Weight: 379.7 g/mol

Description

“2-phenyl-N-[2,2,2-trichloro-1-(2,6-dimethylmorpholin-4-yl)ethyl]acetamide” is a chemical compound with the linear formula C16H12Cl3N3O6. It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Radiosynthesis Applications

• Radiosynthesis of Chloroacetanilide Herbicides : Radiosynthesis techniques have been employed to create high specific activity versions of chloroacetanilide herbicides for studies on their metabolism and mode of action. This includes the synthesis of labeled compounds like acetochlor, which shares a functional relationship with chloroacetanilide derivatives. Such studies are crucial for understanding the environmental fate and biological interactions of these chemicals (Latli & Casida, 1995).

Antifungal Applications

• Broad-Spectrum Antifungal Agents : Research has identified derivatives of morpholinyl-acetamide as effective broad-spectrum antifungal agents against a variety of fungal species, including Candida and Aspergillus species. This suggests potential applications in developing antifungal treatments or protective agents in agriculture and medicine (Bardiot et al., 2015).

Comparative Metabolism Studies

• Metabolism in Human and Rat Liver Microsomes : Studies on the comparative metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes provide insights into the metabolic pathways and potential toxicological impacts of these compounds. Such research can guide safety evaluations and regulatory decisions (Coleman et al., 2000).

Structural and Property Studies

• Salt and Inclusion Compounds of Amides : Investigations into the structural aspects and properties of salt and inclusion compounds of amide derivatives reveal the significance of molecular interactions in determining the physical properties and potential applications of these compounds in various fields (Karmakar et al., 2007).